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Compound of Interest

Compound Name: EC-17 disodium salt

Cat. No.: B15605892 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling EC-17 disodium salt, including detailed personal protective

equipment (PPE) protocols and a comprehensive disposal plan. While the Safety Data Sheet

(SDS) for EC-17 disodium salt states that it is not classified as a hazardous substance or

mixture, it is crucial to handle all research chemicals with a high degree of caution.[1] Adhering

to best practices in chemical handling protects researchers and ensures the integrity of

experimental outcomes.

Personal Protective Equipment (PPE)
When handling EC-17 disodium salt, a comprehensive approach to personal protection is

recommended. This includes the use of appropriate barriers to prevent contact and inhalation.

The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

tasks with a high risk of

splashing.

To protect eyes from splashes,

dust, and flying debris.[2]

Skin Protection

A knee-length laboratory coat

is the minimum requirement.

Chemical-resistant gloves

(disposable nitrile gloves are

generally suitable for incidental

contact). For prolonged

contact, consider more robust

gloves.

To protect skin and clothing

from accidental spills and

contamination.[2][3] Nitrile

gloves offer good chemical

resistance for many laboratory

tasks.[4]

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

If dust or aerosols are

generated and ventilation is

inadequate, a respirator (e.g.,

N95) may be necessary.

To prevent inhalation of the

powder, especially if it

becomes airborne.[5]

Foot Protection

Closed-toe shoes must be

worn in the laboratory at all

times.

To protect feet from spills and

falling objects.[2]

Operational and Disposal Plans
Proper handling and disposal are critical for maintaining a safe laboratory environment. The

following table outlines the procedural steps for the operational use and disposal of EC-17
disodium salt.
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Stage Procedure Key Considerations

Receiving and Storage

Upon receipt, inspect the

container for damage. Store in

a tightly closed container in a

cool, dry, and well-ventilated

area.

Follow any specific storage

temperature requirements on

the product datasheet.

Preparation and Handling

Handle in a well-ventilated

area, preferably within a

chemical fume hood, to

minimize inhalation exposure.

[1][5] Avoid generating dust.

Use appropriate tools like

spatulas for transferring the

solid.

Minimize the quantity of the

substance handled at one

time.[5]

In Case of a Spill

For small spills, absorb with an

inert material (e.g., sand,

diatomaceous earth) and place

in a suitable container for

disposal.[1] Ventilate the area

and wear appropriate PPE

during cleanup.

Evacuate personnel from the

immediate area if the spill is

large or in a poorly ventilated

space.

Decontamination

Clean all surfaces and

equipment that have come into

contact with EC-17 disodium

salt. A thorough wipe-down

with an appropriate solvent

(e.g., 70% ethanol or as

recommended for the specific

application) is generally

sufficient.

Ensure decontamination

procedures are performed

before removing PPE.

Disposal of Unused Product Dispose of unused EC-17

disodium salt as chemical

waste in accordance with local,

state, and federal regulations.

Clearly label the waste

container with the contents.[5]
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Do not dispose of it down the

drain.

Disposal of Contaminated

Materials

All contaminated materials

(e.g., gloves, absorbent pads,

pipette tips) should be placed

in a sealed bag or container

and disposed of as chemical

waste.

Segregate chemical waste

from regular trash.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of EC-17 disodium
salt, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of EC-17 Disodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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